N-(2,5-dichlorophenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Molecular Formula: C21H18Cl2N4O3S
• Molecular Weight: 477.4 g/mol
• IUPAC Name: N-(2,5-dichlorophenyl)-2-[[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H18Cl2N4O3S/c1-3-27-20(17-9-12-5-4-6-16(29-2)19(12)30-17)25-26-21(27)31-11-18(28)24-15-10-13(22)7-8-14(15)23/h4-10H,3,11H2,1-2H3,(H,24,28)
• InChI Key: ACSIJFMYPIAIPR-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)NC2=C(C=CC(=C2)Cl)Cl)C3=CC4=C(O3)C(=CC=C4)OC

Description

N-(2,5-dichlorophenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, also known as ET-1, is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound has shown promising results in various studies, and its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions will be discussed in

Mechanism of Action

The mechanism of action of N-(2,5-dichlorophenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide involves the inhibition of various enzymes and receptors, including cyclooxygenase-2, matrix metalloproteinases, and the epidermal growth factor receptor. N-(2,5-dichlorophenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide also activates the mitogen-activated protein kinase pathway, which plays a role in cell growth and differentiation. N-(2,5-dichlorophenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been shown to induce apoptosis in cancer cells by activating the caspase pathway and inhibiting the anti-apoptotic protein Bcl-2.
Biochemical and Physiological Effects:
N-(2,5-dichlorophenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been shown to have various biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. N-(2,5-dichlorophenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has also been shown to have vasoconstrictive effects and may play a role in the regulation of blood pressure. In addition, N-(2,5-dichlorophenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been shown to regulate neurotransmitter release and synaptic plasticity in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(2,5-dichlorophenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is its ability to inhibit cell proliferation and induce apoptosis in cancer cells. This makes it a potential candidate for cancer therapy. However, one of the limitations of N-(2,5-dichlorophenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is its vasoconstrictive effects, which may limit its use in cardiovascular research. In addition, the mechanism of action of N-(2,5-dichlorophenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for the study of N-(2,5-dichlorophenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. One potential direction is the development of N-(2,5-dichlorophenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide as a cancer therapy. Another potential direction is the study of N-(2,5-dichlorophenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide in the regulation of neurotransmitter release and synaptic plasticity in the brain. In addition, the mechanism of action of N-(2,5-dichlorophenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide needs to be further elucidated in order to fully understand its potential applications in scientific research.
Conclusion:
In conclusion, N-(2,5-dichlorophenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, or N-(2,5-dichlorophenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, is a novel compound that has shown promising results in various scientific research areas. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential applications of N-(2,5-dichlorophenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide in scientific research.

Synthesis Methods

The synthesis of N-(2,5-dichlorophenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide involves several steps, including the reaction of 2,5-dichlorophenylacetic acid with thionyl chloride to form 2,5-dichlorophenylacetyl chloride. This intermediate is then reacted with 4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazole-3-thiol in the presence of triethylamine to form N-(2,5-dichlorophenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. The purity and yield of the final product can be improved by recrystallization and purification techniques.

Scientific Research Applications

N-(2,5-dichlorophenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been studied for its potential applications in various scientific research areas, including cancer research, neuroscience, and cardiovascular research. In cancer research, N-(2,5-dichlorophenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroscience, N-(2,5-dichlorophenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been studied for its potential role in the regulation of neurotransmitter release and synaptic plasticity. In cardiovascular research, N-(2,5-dichlorophenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been shown to have vasoconstrictive effects and may play a role in the regulation of blood pressure.